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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the impact of various dopants on
the optical properties of strontium fluoride (SrF2). Detailed experimental protocols for the
synthesis and characterization of doped SrFz are included to facilitate reproducible research.

Introduction to Doped Strontium Fluoride

Strontium fluoride (SrF2) is a crystalline ionic compound with a wide bandgap, making it an
excellent host material for various dopants, particularly rare-earth ions. Its inherent properties,
such as high transparency from the vacuum ultraviolet (VUV) to the infrared (IR) region, low
phonon energy, and good chemical stability, make it a versatile material for a range of optical
applications. When doped with specific ions, SrFz exhibits unique optical phenomena, including
luminescence, upconversion, and scintillation, which are being explored for applications in
bioimaging, solid-state lighting, scintillators for radiation detection, and photodynamic therapy.

Effects of Common Dopants on Optical Properties

The introduction of dopant ions into the SrF2 crystal lattice creates localized electronic states
that govern the material's optical response. The choice of dopant and its concentration are
critical factors in tailoring the emission and absorption characteristics.

Europium (Eu)-Doped Strontium Fluoride
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Europium can exist in two oxidation states within the SrF2 host lattice: Eu?* and Eu*. This
dual-state presence allows for tunable emissions. Eu2* doping typically results in a broad blue
emission band, while Eu3* doping leads to sharp red emission peaks.

Table 1: Optical Properties of Europium-Doped SrF2

Dopant

. Excitation Emission .
Concentration Key Observations
Wavelength (nm) Wavelength (nm)

(mol%)

Both Euz* and Eu3*

emissions are

416 (Euz*), 591, 614, observed. The relative

1-10 X-ray

651, 700 (Eu3*) intensity of Eu3*
peaks increases with

concentration.[1]

Co-doping with Bi*

can enhance the red
~400 (host), 593, 614, o
10 265 emission from Eu3*
651, 700 (Eu3*)
through energy

transfer.[2]

Optimized synthesis
can yield
N N nanoparticles with a
Not Specified Not Specified 416 (Euzt) )
dominant blue

emission at 416 nm.

[3]

Erbium (Er) and Ytterbium (Yb) Co-doped Strontium
Fluoride

Co-doping SrFz with erbium (Er3*) and ytterbium (Yb3*) is a classic system for achieving near-
infrared (NIR) to visible light upconversion. Yb3* acts as a sensitizer, absorbing NIR radiation
(around 980 nm) and efficiently transferring the energy to Eré* ions, which then emit in the
green and red regions of the visible spectrum.
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Table 2: Optical Properties of Erbium and Ytterbium Co-doped SrF2

Dopant .
. Excitation
Concentration

Wavelength (nm
(mol%) gth (nm)

Emission
Wavelengths (nm)

Key Observations

Er3*: 2, Yb3+: 5 980

525, 548 (Green), 670
(Red)

Significant
enhancement (around
200 times) of red
upconversion
luminescence
compared to singly

Er3*-doped samples.

[4]

Ers+:2.1-29.0 975

524, 543 (Green), 667
(Red), 804 (NIR)

The most intense
upconversion
luminescence was
observed for 11.7%
Er3* under 975 nm

excitation.[5]

Ers+: 11.7 975

524, 543, 667, 804

Optimal concentration
for the brightest
luminescence under
975 nm excitation.[5]

Ers+: 4.7 1532

525, 550 (Green)

Optimal concentration
for the most intense
upconversion under
1532 nm excitation.[5]

Cerium (Ce)-Doped Strontium Fluoride

Cerium-doped SrF2 is a well-known scintillator material, valued for its fast response and high

light output when exposed to ionizing radiation. The luminescence arises from the 5d-4f

electronic transition of the Ce3* ion.

Table 3: Scintillation Properties of Cerium-Doped SrF2
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Dopant Emission

. Excitation Decay Time Light Yield
Concentration Wavelength
Source (ns) (photons/MeV)
(mol%) (nm)
0.1 X-ray 310, 325 - -
0.3 y-ray (662 keV) 310, 325 - ~64% of Nal:Tl
Several tens of
1 y-ray (122 keV) ~360 240

ns

Experimental Protocols
Synthesis of Doped SrF2 Nanoparticles

This method is widely used for the synthesis of crystalline nanopatrticles.
Protocol for Erd*-doped SrF2 Nanopatrticles:

e Precursor Preparation: Prepare aqueous solutions of strontium nitrate (Sr(NOs)z2), erbium
nitrate (Er(NOs)s), and ammonium fluoride (NH4F). The molar ratios of Sr2* to Er3* are
adjusted to achieve the desired doping concentration.

e Mixing: In a typical synthesis for SrFz:Er3+, dissolve stoichiometric amounts of Sr(NOs)2 and
Er(NOs)s in deionized water.

» Precipitation: Slowly add the NH4F solution to the nitrate solution under vigorous stirring to
form a precipitate.

o Hydrothermal Treatment: Transfer the resulting mixture into a Teflon-lined stainless-steel
autoclave. Seal the autoclave and heat it to 200°C for 24 hours.[5]

 Purification: After cooling to room temperature, centrifuge the product and wash it multiple
times with deionized water and ethanol to remove any unreacted precursors and byproducts.

e Drying: Dry the final product in an oven at a low temperature (e.g., 60-80°C) for several
hours.

This is a simpler method for nanoparticle synthesis at or near room temperature.
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Protocol for Eus*-doped SrF2 Nanoparticles:

e Precursor Preparation: Prepare separate aqueous solutions of strontium nitrate (Sr(NO3)z2),
europium nitrate (Eu(NOs)3), and sodium fluoride (NaF).

e Mixing: Mix the Sr(NOs)2 and Eu(NO3s)s solutions in the desired molar ratio.

» Precipitation: Add the NaF solution dropwise to the mixed nitrate solution under constant
stirring. A white precipitate of Eus*-doped SrF2 will form immediately.

e Aging: Continue stirring the solution for a set period (e.g., 1-2 hours) to allow for the growth
and aging of the nanopatrticles.

 Purification: Collect the precipitate by centrifugation, wash it repeatedly with deionized water
and ethanol, and then dry it in an oven.

Optical Characterization

PL spectroscopy is used to study the emission and excitation properties of the doped SrF-.
Experimental Setup and Protocol:

 Instrumentation: A typical setup includes a light source (e.g., Xenon lamp or laser), a
monochromator for selecting the excitation wavelength, a sample holder, a second
monochromator for analyzing the emitted light, and a detector (e.g., a photomultiplier tube).

o Sample Preparation: The synthesized powder is placed in a solid sample holder.
e Measurement:

o Emission Spectrum: Excite the sample with a fixed wavelength (e.g., 394 nm for Eu3* or
980 nm for Er3+/Yb3*) and scan the emission monochromator to record the luminescence
intensity as a function of wavelength.

o Excitation Spectrum: Set the emission monochromator to a specific emission peak of the
dopant and scan the excitation monochromator to measure the luminescence intensity as
a function of the excitation wavelength.
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Absorption spectroscopy provides information about the electronic transitions within the dopant
ions and the host material.

Experimental Setup and Protocol:
e Instrumentation: A UV-Vis-NIR spectrophotometer is used.

o Sample Preparation: For powders, a diffuse reflectance accessory is often used. The powder
is packed into a sample holder. For single crystals, a polished sample of known thickness is
placed in the beam path.

e Measurement: The instrument measures the amount of light transmitted or reflected by the
sample as a function of wavelength. The absorbance is then calculated.

This measurement determines the time it takes for the scintillation light to decay after excitation
by ionizing radiation. Time-Correlated Single Photon Counting (TCSPC) is a common high-
resolution method.[6][7][8][9]

Experimental Setup and Protocol (TCSPC):

¢ Instrumentation: A pulsed excitation source (e.g., X-ray tube or a pulsed laser), the
scintillator sample, a fast photodetector (e.g., a microchannel plate photomultiplier tube -
MCP-PMT), and TCSPC electronics.

» Principle: The TCSPC system measures the time difference between the excitation pulse
and the detection of the first photon of the scintillation event. By repeating this process many
times, a histogram of photon arrival times is built, which represents the decay profile.

¢ Measurement:

o The scintillator is exposed to the pulsed radiation source.

o

The emitted photons are detected by the photodetector.

[¢]

The TCSPC electronics record the timing of these events relative to the excitation pulse.

[¢]

The resulting decay curve is fitted with an exponential function to determine the decay
time constant(s).
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Signaling Pathways and Logical Relationships

The optical properties of co-doped SrF:z are often governed by energy transfer processes
between the dopant ions. These can be visualized as signaling pathways.

Upconversion Mechanism in Er3*t, Yb3* Co-doped SrF2

In this system, Yb3* ions act as sensitizers, absorbing 980 nm photons and transferring the
energy to neighboring Er3* ions, which act as activators. The Er3* ions are excited to higher
energy levels through a series of energy transfer steps, leading to visible light emission.

Caption: Energy transfer upconversion (ETU) in Yb3*, Er3+ co-doped SrF-.

Energy Transfer in Bi**, Eu3** Co-doped SrF:

Bi+ can act as a sensitizer to enhance the luminescence of Eu3*. Upon excitation, Bi¥*
absorbs energy and then transfers it to Eu3*, which then emits its characteristic red light.
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Caption: Energy transfer mechanism from Bi3* to Eu3* in co-doped SrF-.

Scintillation Mechanism in Ce3**-doped SrF:

The scintillation process involves the creation of electron-hole pairs in the host lattice by

ionizing radiation, followed by energy transfer to the Ce3* activator ions, which then luminesce.

© 2025 BenchChem. All rights reserved.

8/11 Tech Support


https://www.benchchem.com/product/b1293750?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

lonizing Radiation
(y-rays, X-rays)

SrF2 Host Lattice

nteraction

Electron-Hole Pairs

l

Energy Migration

nergy Transfer

Ced+ (4f)

Excitation Radiative Decay

Ce3* (5d)

Click to download full resolution via product page

Caption: Simplified scintillation mechanism in Ce3*-doped SrF-.

Conclusion
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Doping strontium fluoride with various ions, particularly rare-earths, provides a powerful
method to tailor its optical properties for a wide array of applications. The choice of dopant, its
concentration, and the synthesis method all play crucial roles in determining the final
characteristics of the material. The protocols and data presented here serve as a guide for
researchers to explore and optimize doped SrF2z systems for their specific needs, from
developing novel bioimaging agents to creating more efficient radiation detectors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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